4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile

• IUPAC Name: 4-[(3-methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile
• InChI: InChI=1S/C12H10N2O2S/c1-14-11(15)10(17-12(14)16)6-8-2-4-9(7-13)5-3-8/h2-5,10H,6H2,1H3
• InChI Key: YJUDTODRMSCDNZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(SC1=O)CC2=CC=C(C=C2)C#N
• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol

Description

“4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile” is a compound with the molecular formula C12H8N2O2S. It has a molecular weight of 244.27 g/mol. The compound has a structure that includes a thiazolidine ring, which is a five-membered ring containing nitrogen and sulfur.

Molecular Structure Analysis

The InChI string of the compound is “InChI=1S/C12H8N2O2S/c1-14-11(15)10(17-12(14)16)6-8-2-4-9(7-13)5-3-8/h2-6H,1H3” and the Canonical SMILES string is "CN1C(=O)C(=CC2=CC=C(C=C2)C#N)SC1=O". These strings provide a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 86.5 Ų and a XLogP3-AA value of 2.1. It has zero hydrogen bond donors and four hydrogen bond acceptors. The compound’s complexity, as computed by Cactvs, is 427.

Mechanism of Action

The mechanism of action of 4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile is not fully understood, but it is believed to act by activating the peroxisome proliferator-activated receptor-gamma (PPAR-gamma) pathway. This activation leads to the regulation of various genes involved in glucose and lipid metabolism, resulting in improved insulin sensitivity and reduced inflammation.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits various biochemical and physiological effects, including improved glucose uptake, increased insulin sensitivity, reduced inflammation, and inhibition of tumor growth. These effects make it a promising candidate for the treatment of diabetes, cancer, and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile in lab experiments is its ability to exhibit potent biological activities at low concentrations. However, its limitations include its potential toxicity at higher doses and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile. These include:
1. Further studies to understand its mechanism of action and identify potential targets for its therapeutic applications.
2. Development of novel synthetic methods for the production of this compound.
3. Investigation of its potential applications in other fields such as agriculture and environmental science.
4. Evaluation of its safety and toxicity in vivo studies to determine its potential for clinical use.
5. Development of new derivatives and analogs of this compound with improved biological activities and reduced toxicity.
Conclusion
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its potent biological activities and ability to exhibit various biochemical and physiological effects make it a promising candidate for the treatment of diabetes, cancer, and inflammatory diseases. Further studies are needed to fully understand its mechanism of action and evaluate its potential for clinical use.

Synthesis Methods

The synthesis of 4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile involves the reaction of 3-methyl-2,4-dioxo-1,3-thiazolidine-5-carboxylic acid with benzyl bromide in the presence of a base such as sodium hydroxide. The resulting product is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of application is in the field of medicinal chemistry, where it has been found to exhibit potent antidiabetic, antitumor, and anti-inflammatory activities.